4-(2-methyl-1,3-thiazol-4-yl)-N-(1-naphthylmethyl)benzamide
Overview
Description
4-(2-methyl-1,3-thiazol-4-yl)-N-(1-naphthylmethyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MNTX and has been shown to have various biochemical and physiological effects.
Mechanism of Action
MNTX selectively binds to the mu opioid receptor and inhibits its activation by endogenous opioids such as enkephalins and beta-endorphins. This results in a decrease in the perception of pain and a reduction in the release of pro-inflammatory cytokines. MNTX does not bind to other opioid receptors such as the delta and kappa receptors, which reduces the potential for side effects.
Biochemical and Physiological Effects:
MNTX has been shown to have various biochemical and physiological effects. In addition to its analgesic and anti-inflammatory effects, MNTX has been shown to reduce the development of opioid tolerance and dependence. This is due to its selective binding to the mu opioid receptor, which reduces the activation of the reward pathway in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MNTX in lab experiments is its selectivity for the mu opioid receptor. This reduces the potential for off-target effects and allows for more specific studies of the mu opioid receptor. However, one limitation of using MNTX is its relatively low potency compared to other opioid receptor antagonists. This may require higher concentrations of MNTX to achieve the desired effects, which can increase the risk of non-specific effects.
Future Directions
There are several potential future directions for the study of MNTX. One area of research is the development of more potent analogs of MNTX that can achieve the desired effects at lower concentrations. Additionally, the use of MNTX in combination with other analgesic agents may have synergistic effects and reduce the risk of side effects. Finally, further studies are needed to explore the potential applications of MNTX in the treatment of inflammatory diseases and other conditions beyond pain management.
In conclusion, MNTX is a chemical compound that has been extensively studied for its potential applications in scientific research. Its selective binding to the mu opioid receptor makes it a valuable tool for studying the receptor and its role in pain management and other physiological processes. Further research is needed to explore the potential applications of MNTX in other areas of medicine and to develop more potent analogs of the compound.
Scientific Research Applications
MNTX has been extensively studied for its potential applications in scientific research. One of the most significant applications of MNTX is its use as a selective antagonist for the mu opioid receptor. This receptor is involved in the regulation of pain, and MNTX has been shown to be an effective analgesic agent in animal models. Additionally, MNTX has been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.
properties
IUPAC Name |
4-(2-methyl-1,3-thiazol-4-yl)-N-(naphthalen-1-ylmethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2OS/c1-15-24-21(14-26-15)17-9-11-18(12-10-17)22(25)23-13-19-7-4-6-16-5-2-3-8-20(16)19/h2-12,14H,13H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWKQXXHOZKUVJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=CC=C(C=C2)C(=O)NCC3=CC=CC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.